Cas no 98637-91-3 (2H-1-Benzopyran-3-ol, 3,4-dihydro-5,7-dimethoxy-2-(4-methoxyphenyl)-)

• Product Name: 2H-1-Benzopyran-3-ol, 3,4-dihydro-5,7-dimethoxy-2-(4-methoxyphenyl)-
• CAS No: 98637-91-3
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 734374
• PubChem ID: 597429
• Update Time: 2024-03-02

2H-1-Benzopyran-3-ol, 3,4-dihydro-5,7-dimethoxy-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-ol, 3,4-dihydro-5,7-dimethoxy-2-(4-methoxyphenyl)-
• 5,7-dimethoxy-2-(4-methoxyphenyl)-3,4-dihydro-2H-chromen-3-ol

• Inchi： 1S/C18H20O5/c1-20-12-6-4-11(5-7-12)18-15(19)10-14-16(22-3)8-13(21-2)9-17(14)23-18/h4-9,15,18-19H,10H2,1-3H3
• InChI Key： NMLBREXWQRPOJH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)OC2=CC(OC)=CC(OC)=C2CC1O

Computed Properties

• Exact Mass: 316.13107373g/mol
• Monoisotopic Mass: 316.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Melting Point: 112-113 °C
• Boiling Point: 502.9±50.0 °C(Predicted)
• pka: 13.61±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids